Cas no 1185140-60-6 (2-Pyrrolidin-2-yl-benzothiazole hemioxalate)
1185140-60-6 structure
Product Name:2-Pyrrolidin-2-yl-benzothiazole hemioxalate
CAS No:1185140-60-6
MF:C24H26N4O4S2
MW:498.617642879486
CID:4683902
Update Time:2023-08-15
2-Pyrrolidin-2-yl-benzothiazole hemioxalate Chemical and Physical Properties
Names and Identifiers
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- 2-pyrrolidin-2-yl-benzothiazole hemioxalate
- bis(2-(pyrrolidin-2-yl)-1,3-benzothiazole); oxalic acid
- 2-Pyrrolidin-2-yl-benzothiazole hemioxalate
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- Inchi: 1S/2C11H12N2S.C2H2O4/c2*1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9;3-1(4)2(5)6/h2*1-2,4,6,9,12H,3,5,7H2;(H,3,4)(H,5,6)
- InChI Key: YUDPWRRKRDJCSE-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1CCCN1.S1C2C=CC=CC=2N=C1C1CCCN1.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 281
- Topological Polar Surface Area: 181
2-Pyrrolidin-2-yl-benzothiazole hemioxalate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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